Cas no 1250820-34-8 (ethyl(pyrrolidin-3-ylmethyl)(2,2,2-trifluoroethyl)amine)

• Product Name: ethyl(pyrrolidin-3-ylmethyl)(2,2,2-trifluoroethyl)amine
• CAS No: 1250820-34-8
• MF: C₉H₁₇F₃N₂
• MW: 210.239892721176
• MDL: MFCD16715014
• CID: 4581770
• PubChem ID: 62370721
• Update Time: 2025-05-24

ethyl(pyrrolidin-3-ylmethyl)(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• ethyl(pyrrolidin-3-ylmethyl)(2,2,2-trifluoroethyl)amine

• MDL： MFCD16715014
• Inchi： 1S/C9H17F3N2/c1-2-13-5-8-3-4-14(6-8)7-9(10,11)12/h8,13H,2-7H2,1H3
• InChI Key： HQMBWBZCDNPKMF-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)CCC(CNCC)C1

Computed Properties

• Exact Mass: 210.134
• Monoisotopic Mass: 210.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 203.3±35.0 °C at 760 mmHg
• Flash Point: 76.8±25.9 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

ethyl(pyrrolidin-3-ylmethyl)(2,2,2-trifluoroethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on ethyl(pyrrolidin-3-ylmethyl)(2,2,2-trifluoroethyl)amine

Introduction to Ethyl(pyrrolidin-3-ylmethyl)(2,2,2-trifluoroethyl)amine (CAS No. 1250820-34-8)

Ethyl(pyrrolidin-3-ylmethyl)(2,2,2-trifluoroethyl)amine, a compound with the chemical formula C₁₁H₂₀F₃N₂O, is a significant molecule in the field of pharmaceutical research and development. This compound is characterized by its complex structure, which includes a pyrrolidin-3-ylmethyl side chain and a (2,2,2-trifluoroethyl) group. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The CAS number 1250820-34-8 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and patents. Its molecular structure incorporates both nitrogen and fluorine atoms, which are crucial for modulating the pharmacokinetic and pharmacodynamic properties of potential drug candidates. The ethyl moiety in the name suggests the presence of an ester group, which can influence the compound's solubility and reactivity.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The (2,2,2-trifluoroethyl) group in Ethyl(pyrrolidin-3-ylmethyl)(2,2,2-trifluoroethyl)amine contributes to these desirable properties. This makes the compound a valuable building block for designing novel therapeutic agents that target various diseases.

One of the most compelling aspects of Ethyl(pyrrolidin-3-ylmethyl)(2,2,2-trifluoroethyl)amine is its potential application in the development of central nervous system (CNS) drugs. The pyrrolidin-3-ylmethyl group is known to enhance blood-brain barrier penetration, a critical factor for CNS drug delivery. Recent studies have demonstrated that derivatives of this compound exhibit promising neuroprotective and anti-inflammatory effects. These findings have opened new avenues for research into treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease.

The pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening to identify novel drug candidates. Ethyl(pyrrolidin-3-ylmethyl)(2,2,2-trifluoroethyl)amine has emerged as a key intermediate in these efforts. Its structural features allow for modifications that can fine-tune its biological activity. For instance, replacing the ethyl group with other alkyl or aryl groups can alter its binding affinity to specific receptors or enzymes.

Another area where this compound shows promise is in oncology research. Preliminary studies indicate that derivatives of Ethyl(pyrrolidin-3-ylmethyl)(2,2,2-trifluoroethyl)amine can inhibit the growth of certain cancer cells by targeting key signaling pathways involved in tumor progression. The fluorine atoms in its structure contribute to its ability to resist enzymatic degradation, thereby prolonging its therapeutic effect.

The synthesis of Ethyl(pyrrolidin-3-ylmethyl)(2,2,2-trifluoroethyl)amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to streamline the process. These methods not only improve efficiency but also minimize unwanted byproducts.

In conclusion, Ethyl(pyrrolidin-3-ylmethyl)(2,2,2-trifluoroethyl)amine is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an invaluable intermediate for developing drugs targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in advancing medicinal chemistry and drug discovery.